2-chloro-5-({[(3-methyl-4-nitrobenzoyl)amino]carbonothioyl}amino)benzoic acid

• IUPAC Name: 2-chloro-5-[(3-methyl-4-nitrobenzoyl)carbamothioylamino]benzoic acid
• InChI: InChI=1S/C16H12ClN3O5S/c1-8-6-9(2-5-13(8)20(24)25)14(21)19-16(26)18-10-3-4-12(17)11(7-10)15(22)23/h2-7H,1H3,(H,22,23)(H2,18,19,21,26)
• InChI Key: XPUYSZIZRWUREW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C(=O)NC(=S)NC2=CC(=C(C=C2)Cl)C(=O)O)[N+](=O)[O-]
• Molecular Formula: C16H12ClN3O5S
• Molecular Weight: 393.8 g/mol

Description

2-chloro-5-({[(3-methyl-4-nitrobenzoyl)amino]carbonothioyl}amino)benzoic acid, also known as MNBC, is a novel compound that has been synthesized and studied for its potential applications in scientific research.

Mechanism of Action

The mechanism of action of 2-chloro-5-({[(3-methyl-4-nitrobenzoyl)amino]carbonothioyl}amino)benzoic acid involves the inhibition of the enzyme carbonic anhydrase IX (CAIX), which is overexpressed in many cancer cells and is involved in tumor growth and metastasis. 2-chloro-5-({[(3-methyl-4-nitrobenzoyl)amino]carbonothioyl}amino)benzoic acid binds to the active site of CAIX and inhibits its activity, leading to a decrease in tumor growth and an increase in cancer cell death.
Biochemical and Physiological Effects:
2-chloro-5-({[(3-methyl-4-nitrobenzoyl)amino]carbonothioyl}amino)benzoic acid has been shown to have a number of biochemical and physiological effects, including the inhibition of CAIX activity, the induction of apoptosis (programmed cell death) in cancer cells, and the inhibition of tumor growth and metastasis. 2-chloro-5-({[(3-methyl-4-nitrobenzoyl)amino]carbonothioyl}amino)benzoic acid has also been found to have anti-inflammatory and antioxidant properties, which may contribute to its anticancer effects.

Advantages and Limitations for Lab Experiments

2-chloro-5-({[(3-methyl-4-nitrobenzoyl)amino]carbonothioyl}amino)benzoic acid has several advantages for lab experiments, including its high purity and stability, its specificity for CAIX, and its ability to penetrate cell membranes and target cancer cells specifically. However, 2-chloro-5-({[(3-methyl-4-nitrobenzoyl)amino]carbonothioyl}amino)benzoic acid also has some limitations, including its relatively high cost and the need for further research to optimize its efficacy and safety.

Future Directions

There are several future directions for research on 2-chloro-5-({[(3-methyl-4-nitrobenzoyl)amino]carbonothioyl}amino)benzoic acid, including the optimization of its synthesis method to reduce costs and increase yields, the development of new drug delivery systems to improve its efficacy and safety, and the exploration of its potential applications in other fields, such as neurodegenerative diseases and infectious diseases. Further research is also needed to better understand the mechanism of action of 2-chloro-5-({[(3-methyl-4-nitrobenzoyl)amino]carbonothioyl}amino)benzoic acid and its potential side effects.

Scientific Research Applications

2-chloro-5-({[(3-methyl-4-nitrobenzoyl)amino]carbonothioyl}amino)benzoic acid has been studied for its potential applications in scientific research, particularly in the field of cancer research. 2-chloro-5-({[(3-methyl-4-nitrobenzoyl)amino]carbonothioyl}amino)benzoic acid has been shown to inhibit the growth of cancer cells in vitro and in vivo, and has been found to be effective against a variety of cancer types, including breast cancer, lung cancer, and colon cancer. 2-chloro-5-({[(3-methyl-4-nitrobenzoyl)amino]carbonothioyl}amino)benzoic acid has also been studied for its potential applications in drug delivery, as it has been shown to be able to penetrate cell membranes and target cancer cells specifically.